Cas no 724704-32-9 (3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 724704-32-9
• MF: C₁₉H₁₄N₂OS₂
• MW: 350.457261562347
• CID: 3105293
• PubChem ID: 2383136
• Update Time: 2025-10-29

3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-6-phenyl-3-o-tolyl-3H-thieno[2,3-d]pyrimidin-4-one
• 3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• 724704-32-9
• CCG-238323
• 3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• Z55665275
• CS-0348469
• 2-Mercapto-6-phenyl-3-(o-tolyl)thieno[2,3-d]pyrimidin-4(3h)-one
• EN300-03505
• AKOS000116184
• 3-(2-methylphenyl)-6-phenyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C19H14N2OS2/c1-12-7-5-6-10-15(12)21-18(22)14-11-16(13-8-3-2-4-9-13)24-17(14)20-19(21)23/h2-11H,1H3,(H,20,23)
• InChI Key： YMTRYKBJEQDGIV-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC2C(N(C(NC1=2)=S)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 350.05475542Da
• Monoisotopic Mass: 350.05475542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

Exploring 3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS 724704-32-9): A Versatile Heterocyclic Compound in Modern Research

3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, with the CAS number 724704-32-9, represents a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule, characterized by its fused ring system incorporating thienopyrimidinone and phenyl substituents, exhibits unique electronic and steric properties. Its structural complexity, featuring a thieno[2,3-d]pyrimidin-4-one core and a 2-sulfanyl group, makes it a valuable scaffold for designing novel compounds with tailored functionalities. Researchers are increasingly focusing on such heterocycles due to their potential in addressing contemporary challenges in drug discovery, such as targeting protein-protein interactions and modulating enzymatic activities. The compound's relevance is amplified by the growing interest in sustainable chemistry and green synthesis, as scientists seek eco-friendly methods to produce complex molecules like this without hazardous byproducts.

The synthesis of 3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one typically involves multi-step reactions, starting from readily available precursors like 2-aminothiophene derivatives. Key steps often include cyclocondensation and functionalization to introduce the phenyl and methylphenyl groups, followed by sulfanylation to attach the thiol moiety. Modern approaches emphasize catalyst-free conditions and microwave-assisted synthesis to enhance yield and reduce reaction times, aligning with the push for energy-efficient chemical processes. This compound's molecular structure, confirmed through techniques such as NMR spectroscopy and X-ray crystallography, reveals a planar configuration that facilitates π-π stacking interactions, crucial for its biological activity. Its physicochemical properties, including moderate solubility in organic solvents and stability under ambient conditions, make it suitable for various experimental setups. In the context of AI-driven drug design, computational studies using molecular docking have predicted high binding affinities for enzymes like kinases, spurring further investigation into its mechanisms of action.

Applications of CAS 724704-32-9 span multiple domains, with a strong emphasis on pharmaceutical research. It serves as a precursor or intermediate in developing potential therapeutics for diseases such as cancer and inflammatory disorders, owing to its ability to inhibit specific cellular pathways. For instance, derivatives of this compound have shown promise in preclinical studies as kinase inhibitors, targeting aberrant signaling in tumors. Beyond biomedicine, it finds use in material science, where its conjugated system contributes to the development of organic semiconductors and fluorescent probes for sensing applications. The integration of such compounds into optoelectronic devices is a hot topic, driven by the demand for flexible electronics and renewable energy solutions. Additionally, its role in agrochemical innovation is emerging, with research exploring its efficacy as a lead compound for crop protection agents that are environmentally benign. This versatility underscores the compound's importance in advancing sustainable technologies and addressing global health and environmental issues.

Market dynamics and future prospects for 3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one are shaped by trends in personalized medicine and green chemistry. The compound's niche application in high-value research areas ensures a steady demand from academic and industrial laboratories worldwide. Recent advancements in automated synthesis platforms and machine learning for compound optimization are accelerating its adoption, reducing costs and improving accessibility. However, challenges such as scalability of synthesis and regulatory compliance for novel compounds require ongoing attention. Collaborations between academia and industry are vital to overcome these hurdles, fostering innovation in drug discovery pipelines. As interest grows in bio-based materials and circular economy principles, this compound could play a role in developing biodegradable polymers or catalysts, further expanding its market potential. Overall, CAS 724704-32-9 exemplifies how specialized chemicals drive progress in science and technology, offering solutions to some of today's most pressing problems.

In conclusion, 3-(2-methylphenyl)-6-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a multifaceted compound with significant implications across research fields. Its unique structure and properties enable diverse applications, from therapeutic agent development to advanced material engineering. By leveraging modern synthetic techniques and computational tools, researchers can unlock its full potential, contributing to innovations that align with societal needs for sustainability and health. As the scientific community continues to explore its capabilities, this compound is poised to remain a key player in the evolution of chemical sciences, inspiring new discoveries and applications that benefit humanity.